Cas no 873208-57-2 (2-Isopropyl-4-methyl-6-piperazin-1-yl-pyrimidine)

• Product Name: 2-Isopropyl-4-methyl-6-piperazin-1-yl-pyrimidine
• CAS No: 873208-57-2
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• MDL: MFCD07400493
• CID: 1076376
• PubChem ID: 6485429
• Update Time: 2025-10-28

2-Isopropyl-4-methyl-6-piperazin-1-yl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-4-methyl-6-piperazin-1-yl-pyrimidine
• 2-ISOPROPYL-4-METHYL-6-PIPERAZIN-1-YLPYRIMIDINE
• MFCD07400493
• YJB20857
• HMS1701I15
• 2-isopropyl-4-methyl-6-(piperazin-1-yl)pyrimidine
• Z119976080
• AKOS000123833
• 873208-57-2
• 4-methyl-6-(piperazin-1-yl)-2-(propan-2-yl)pyrimidine
• CS-0239704
• 4-methyl-6-piperazin-1-yl-2-propan-2-ylpyrimidine
• EN300-21799
• SCHEMBL25379567

• MDL： MFCD07400493
• Inchi： 1S/C12H20N4/c1-9(2)12-14-10(3)8-11(15-12)16-6-4-13-5-7-16/h8-9,13H,4-7H2,1-3H3
• InChI Key： WDTSIWZARFGZIE-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)N=C(C(C)C)N=2)CCNCC1

Computed Properties

• Exact Mass: 220.16879665g/mol
• Monoisotopic Mass: 220.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41Ų

2-Isopropyl-4-methyl-6-piperazin-1-yl-pyrimidine Security Information

• HazardClass：IRRITANT